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CAS No.: 1510-20-9; 1510-21-0
Cat. No.: B2684723
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Executive Summary

Cholesteryl Hemisuccinate (CHS) TRIS salt is a synthetic, amphiphilic derivative of
cholesterol utilized primarily to overcome the extreme hydrophobicity of native cholesterol while
retaining its structural function in lipid bilayers.[1] By esterifying the 3-hydroxyl group of
cholesterol with succinic acid and neutralizing it with tromethamine (TRIS), the molecule gains
an ionizable headgroup.[2][1]

This modification confers two distinct critical quality attributes (CQAS):

e pH-Sensitivity: The hemisuccinate group (pKa ~5.[1]8) acts as a pH-switch, triggering
membrane fusion or destabilization in acidic environments (e.g., endosomes).[2][1]

o Aqueous Dispersibility: Unlike native cholesterol, the TRIS salt form can be dispersed
directly in aqueous buffers, streamlining the preparation of liposomes and membrane protein
detergent micelles without initial organic solvent dissolution.[1]
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Molecular Architecture & Physicochemical Profile[2]

The functional utility of CHS TRIS salt stems from its "Janus-faced" nature: a rigid, hydrophobic

steroid backbone coupled with a hydrophilic, pH-responsive tail.[2][1]

hvsicochemical [11[21[3][4]

Property

Value | Characteristic

Relevance to Formulation

Chemical Name

Cholesteryl Hemisuccinate
TRIS Salt

Active Pharmaceutical

Ingredient / Excipient

Molecular Weight

607.86 g/mol (Salt) / 486.7
g/mol (Free Acid)

Calculations for molar ratios in
LNPs/Liposomes.[2][1]

Molecular Formula

C31H5004[1][3] - C4H11NOs3

Stoichiometry verification.

Appearance

White to off-white powder

Visual purity check.[1]

Solubility (Water)

Dispersible / Soluble (forms

micelles/vesicles)

Allows solvent-free addition to

aqueous buffers.[2][1]

Solubility (Organic)

Soluble in Methanol,

Chloroform

Essential for thin-film hydration
methods.[2][1]

Apparent pKa

~5.8 (in bilayers)

Critical: Defines the pH

threshold for protonation.

Charge

Anionic (at pH > 6.[1]0)

Electrostatic stabilization of
colloids.[1]

Phase Transition

Lamellar (ngcontent-ng-
€3932382896="" _nghost-ng-
€102404335="" class="inline

ng-star-inserted">

)

Hexagonal (

) at low pH

Mechanism for endosomal

escape.[2]

Structural Causality[3]
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o The TRIS Counterion: The bulky TRIS group prevents tight crystal packing in the solid state
and aids hydration. Upon dissolution, the TRIS dissociates, leaving the anionic cholesteryl

hemisuccinate.[2][1]

e The Succinate Linker: This extends the polar headgroup away from the steroid ring. At

neutral pH, the carboxylate is deprotonated (ngcontent-ng-c3932382896="" _nghost-ng-

€102404335="" class="inline ng-star-inserted">

), providing electrostatic repulsion that stabilizes liposomes.[2] At acidic pH (nhgcontent-ng-
€3932382896=""_nghost-ng-c102404335="" class="inline ng-star-inserted">

), it protonates (

), reducing headgroup hydration and inducing a shape change from cylindrical to conical,
which favors membrane fusion.[2]

Functional Mechanics: The pH-Switch[1][2][3]

The defining characteristic of CHS in drug delivery is its ability to induce endosomal escape.

Mechanism of Action[5]

e Neutral pH (7.4): CHS is anionic.[1] It mimics cholesterol, stabilizing the bilayer and reducing

permeability.[1]

» Acidic pH (< 5.5): CHS becomes protonated.[1] The molecule loses its charge and effective

headgroup area.

e Polymorphism: The lipid packing parameter (ngcontent-ng-c3932382896=""_nghost-ng-

€102404335="" class="inline ng-star-inserted">

) increases (
), forcing the membrane to transition from a stable lamellar phase (
) to a fusogenic inverted hexagonal phase (

).[2] This disrupts the endosomal membrane, releasing the payload.[1]
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Figure 1: The pH-triggered transition of CHS from a bilayer-stabilizing agent to a membrane-
disrupting agent.[2][1]

Applications in Drug Development &
Biochemistry[1][6][7]
Membrane Protein Solubilization (GPCRSs)

G-Protein Coupled Receptors (GPCRSs) often require cholesterol to maintain their native
conformation.[2][1][4] Native cholesterol is too insoluble for effective use in mixed micelles.

» Role of CHS: CHS is used as a "dopant” in detergent micelles (e.g., DDM or LMNG).[2][1] It
intercalates into the hydrophobic crevices of the protein, stabilizing the transmembrane
helices.

o Ratio: Typically used at a 1:10 to 1:5 molar ratio (CHS:Detergent).

pH-Sensitive Liposomes
Used for cytoplasmic delivery of gene therapies (sSiRNA, mRNA) or small molecules

(Doxorubicin).[2][1]

¢ Formulation: Often combined with DOPE (Dioleoylphosphatidylethanolamine).[1][5] DOPE
naturally tends toward the hexagonal phase but is stabilized into a bilayer by the anionic
charge of CHS at neutral pH. When CHS protonates, DOPE's fusogenic nature takes over.[2]

[1]

Experimental Protocols

Protocol A: Direct Aqueous Stock Preparation (CHS-
TRIS Specific)

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2684723/docs?utm_src=pdf-body-img#technical-guide-physicochemical-characteristics-applications-of-cholesteryl-hemisuccinate-tris-salt
https://www.scientificlabs.ie/product/bioreagents/C6013-5G
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-hemisuccinate
https://www.scientificlabs.ie/product/bioreagents/C6013-5G
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-hemisuccinate
https://lab.rockefeller.edu/chen/assets/file/JCIMPT_PreparationofCHSStock.pdf
https://www.scientificlabs.ie/product/bioreagents/C6013-5G
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-hemisuccinate
https://www.scientificlabs.ie/product/bioreagents/C6013-5G
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-hemisuccinate
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-hemisuccinate
http://www.liposomes.ca/publications/2000s/Hafez%20et%20al%202000%20-%20Cholesteryl%20hemisuccinate%20exhibits%20pH%20sensitive%20polymorphic%20phase%20behavior.pdf
https://www.scientificlabs.ie/product/bioreagents/C6013-5G
https://pubchem.ncbi.nlm.nih.gov/compound/Cholesteryl-hemisuccinate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2684723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

This protocol leverages the TRIS salt's unique solubility, avoiding the use of chloroform or
methanol which can denature sensitive proteins.[2][1]

Reagents:
« CHS TRIS Salt (Solid)[2][1][6]

o Buffer (e.g., 20 mM HEPES, 150 mM NacCl, pH 8.0).[2][1] Note: Avoid buffers with high
concentrations of divalent cations (ngcontent-ng-c3932382896=""_nghost-ng-
€102404335="" class="inline ng-star-inserted">

) initially, as they may bridge and precipitate the anionic CHS.[2]
Procedure:
o Calculation: Calculate the mass required for a 10 mM stock solution.
o Example: For 10 mL, weigh 60.8 mg of CHS TRIS.[1]
o Dispersion: Add the powder to the buffer. The solution will initially appear cloudy/milky.
 Clarification (Sonication):
o Use a bath sonicator at room temperature.
o Sonicate for 10—-20 minutes.

o Endpoint: The solution should transition from milky to translucent/clear (formation of small
unilamellar vesicles or micelles).

o Filtration: Filter through a 0.22 um PES membrane to sterilize and remove large aggregates.

o Storage: Store at +4°C for up to 1 week. Do not freeze aqueous dispersions as ice crystals
disrupt the vesicle structure.

Protocol B: Membrane Protein Mixed Micelle Preparation
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Standard workflow for stabilizing GPCRs.

1. Prepare Detergent Stock
(e.g., 10% DDM in Water)

l

2. Add CHS-TRIS Solid
(Ratio: 1:5 CHS:Detergent)

Co-micellization

3. Sonicate/Vortex
Until Clear (Mixed Micelles)

4. Add to Membrane Fraction
(Solubilization)

5. Centrifuge
(Remove Insoluble Debris)

Click to download full resolution via product page
Figure 2: Workflow for creating CHS-doped detergent micelles for protein extraction.
Stability & Storage
Hydrolysis Risk

The ester bond linking the succinate to the cholesterol is susceptible to hydrolysis, especially in
aqueous solutions at high pH (> 8.5) or elevated temperatures.[1]

» Degradation Products: Cholesterol + Succinic Acid + TRIS.

* Impact: Loss of solubility (cholesterol precipitates) and loss of anionic charge.
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Storage Recommendations

e Solid State: -20°C, desiccated. Stable for >2 years.

e Aqueous Stock: +4°C, use within 1-2 weeks. Check pH before use (drift indicates
hydrolysis).[2][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Physicochemical Characteristics &
Applications of Cholesteryl Hemisuccinate TRIS Salt]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b2684723/docs#technical-guide-
physicochemical-characteristics-applications-of-cholesteryl-hemisuccinate-tris-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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